

literature review of GB110 comparative studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	GB110	
Cat. No.:	B15570142	Get Quote

References

- 1. CSIG-21. EXPLORING THE PHENOTYPIC EFFECTS OF TOLL SIGNALING PATHWAYS IN TUMOR PROGRESSION IN EGFR-DRIVEN GLIOBLASTOMA MODELS - PMC [pmc.ncbi.nlm.nih.gov]
- 2. From signalling pathways to targeted therapies: unravelling glioblastoma's secrets and harnessing two decades of progress PMC [pmc.ncbi.nlm.nih.gov]
- 3. Simultaneous Modeling of Biomarker and Toxicity Response Predicted Optimal Regimen of Guadecitabine (SGI-110) in Myeloid Malignancies PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. google.com [google.com]
- To cite this document: BenchChem. [literature review of GB110 comparative studies].
 BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15570142#literature-review-of-gb110-comparative-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.



Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com